Cas no 1561151-48-1 (7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl)-)

• Product Name: 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl)-
• CAS No: 1561151-48-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5295995
• Update Time: 2025-10-30

7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl)-

• Inchi： 1S/C10H15NO2/c1-12-5-4-10(7-11)6-8-2-3-9(10)13-8/h8-9H,2-6H2,1H3
• InChI Key： UXSBNSZWLNJWBK-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CC2(CCOC)C#N

Additional information on 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl)-

7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl) - A Comprehensive Overview

7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl), with the CAS number 1561151-48-1, is a compound of significant interest in the fields of organic chemistry and materials science. This bicyclic structure, characterized by a fused seven-membered ring system with an oxygen atom at the 7-position and a cyano group at the 2-position, has been the subject of extensive research due to its unique properties and potential applications.

The bicyclo[2.2.1]heptane framework is a well-known structure in organic chemistry, often utilized in the synthesis of complex molecules due to its stability and versatility. The introduction of the oxa group at position 7 introduces additional electronic effects, enhancing the compound's reactivity and making it suitable for various chemical transformations. The cyano group at position 2 further modulates the electronic properties of the molecule, making it a valuable building block in medicinal chemistry and polymer science.

Recent studies have highlighted the potential of 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl) as a precursor for advanced materials. Researchers have explored its use in the synthesis of high-performance polymers, where its rigid bicyclic structure contributes to enhanced mechanical properties and thermal stability. Additionally, the compound has shown promise in drug delivery systems due to its ability to form stable complexes with bioactive molecules.

The synthesis of 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(2-methoxyethyl) involves a multi-step process that typically begins with the preparation of the bicyclic framework followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

In terms of applications, this compound has found utility in the development of novel pharmaceutical agents. Its ability to act as a scaffold for bioisosteric replacements has made it a valuable tool in drug design, particularly in targeting proteins involved in neurodegenerative diseases and cancer.

From an environmental perspective, researchers have investigated the biodegradation pathways of 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, 2-(